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Compound of Interest

Compound Name: 5-Methoxy-3,3'-bipyridine

CAS No.: 1190645-04-5

Cat. No.: B1503524

Get Quote

CAS Number: 1190645-04-5

Introduction
5-Methoxy-3,3'-bipyridine is a heterocyclic organic compound featuring a bipyridine core

functionalized with a methoxy group. Bipyridines are a well-established class of bidentate

chelating ligands crucial in coordination chemistry and catalysis. The introduction of a methoxy

group, a common substituent in medicinal chemistry, can significantly influence the electronic

properties, lipophilicity, and metabolic stability of the parent molecule. This guide provides a

comprehensive overview of the known properties, synthesis, and potential applications of 5-
Methoxy-3,3'-bipyridine, geared towards researchers in drug discovery and materials

science.

Physicochemical Properties
Detailed experimental data on the physical properties of 5-Methoxy-3,3'-bipyridine are not

extensively reported in publicly available literature. However, based on its chemical structure

and data from chemical suppliers, the following information is available.
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Property Value Source

CAS Number 1190645-04-5 BLD Pharm[1]

Molecular Formula C₁₁H₁₀N₂O BLD Pharm[1]

Molecular Weight 186.21 g/mol BLD Pharm[1]

Appearance Not specified (likely a solid) Inferred

Melting Point Not available

Boiling Point Not available

Solubility Not available

Storage Sealed in dry, 2-8°C BLD Pharm[1]

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of 5-Methoxy-3,3'-bipyridine
is not readily available in peer-reviewed journals, its structure suggests a synthetic approach

based on modern cross-coupling methodologies. The formation of the bond between the two

pyridine rings is typically achieved through reactions such as the Suzuki or Stille coupling.

A plausible synthetic route would involve the coupling of a suitably functionalized pyridine, such

as 3-bromo-5-methoxypyridine, with a pyridine-3-boronic acid or a corresponding

organostannane reagent.

Conceptual Synthetic Workflow
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Caption: Conceptual workflow for the synthesis of 5-Methoxy-3,3'-bipyridine via Suzuki

coupling.

Spectroscopic Characterization:

Although specific spectra for 5-Methoxy-3,3'-bipyridine are not widely published, the following

are expected characteristics based on its structure:

¹H NMR: The spectrum would show distinct signals for the aromatic protons on both pyridine

rings. The methoxy group would appear as a singlet, typically in the range of 3.8-4.0 ppm.

¹³C NMR: The spectrum would display 11 distinct carbon signals, including those for the

methoxy group and the carbons of the two pyridine rings.

Mass Spectrometry: The molecular ion peak [M]⁺ would be observed at m/z = 186.21.

Infrared (IR) Spectroscopy: Characteristic peaks would be expected for C-H aromatic

stretching, C=N and C=C ring stretching, and C-O stretching of the methoxy group.
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Potential Applications in Drug Development and
Research
The 3,3'-bipyridine scaffold and the methoxy functional group are both prevalent in molecules

of medicinal interest.

The Bipyridine Core:

Bipyridine derivatives are known to be versatile ligands in the development of metal-based

therapeutics and diagnostic agents. They are also integral components of various biologically

active small molecules.

The Methoxy Group:

The methoxy group is frequently incorporated into drug candidates to modulate their

physicochemical properties. It can:

Increase metabolic stability by blocking sites susceptible to oxidative metabolism.

Improve membrane permeability and oral bioavailability.

Influence binding affinity to target proteins through hydrogen bonding or steric interactions.

Given these characteristics, 5-Methoxy-3,3'-bipyridine represents a valuable building block

for the synthesis of novel compounds with potential applications in areas such as:

Oncology: As a ligand for transition metal complexes with anticancer activity.

Neuroscience: As a scaffold for compounds targeting receptors and enzymes in the central

nervous system.

Materials Science: In the development of novel ligands for catalysis and functional materials.

Safety and Handling
A comprehensive Material Safety Data Sheet (MSDS) for 5-Methoxy-3,3'-bipyridine is not

publicly available. However, based on the data for related bipyridine compounds, it should be

handled with care in a well-ventilated laboratory environment.
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General Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid inhalation of dust or vapors.

Avoid contact with skin and eyes.

Store in a tightly sealed container in a cool, dry place.[1]

It is recommended to consult the safety data sheet of a structurally similar compound, such as

2,2'-bipyridine, for more detailed hazard information, keeping in mind that the toxicological

properties of 5-Methoxy-3,3'-bipyridine itself have not been fully investigated.

Conclusion
5-Methoxy-3,3'-bipyridine is a commercially available yet under-characterized chemical entity.

Its structure, combining the versatile bipyridine core with a strategically placed methoxy group,

makes it an attractive building block for the synthesis of novel compounds with potential

applications in medicinal chemistry and materials science. Further research is warranted to fully

elucidate its physicochemical properties, reactivity, and biological activity.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b1503524/docs#5-methoxy-3-3-bipyridine-an-in-depth-
technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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